![molecular formula C9H7NO6 B160122 2-(Methoxycarbonyl)-6-nitrobenzoic acid CAS No. 21606-04-2](/img/structure/B160122.png)
2-(Methoxycarbonyl)-6-nitrobenzoic acid
Overview
Description
“2-(Methoxycarbonyl)benzoic acid” is an organic compound that likely belongs to the family of benzoic acids . Benzoic acids are aromatic carboxylic acids where one hydrogen atom of the benzene ring is replaced by a carboxyl group .
Synthesis Analysis
While specific synthesis methods for “2-(Methoxycarbonyl)-6-nitrobenzoic acid” are not available, similar compounds can be synthesized through various methods. For instance, the Suzuki–Miyaura cross-coupling reaction is a widely-used method for forming carbon-carbon bonds in organic compounds, often involving organoboron reagents .Molecular Structure Analysis
The molecular structure of “2-(Methoxycarbonyl)benzoic acid” likely involves a benzene ring with a carboxyl group and a methoxycarbonyl group attached. The exact structure would depend on the positions of these groups on the benzene ring .Scientific Research Applications
2-(Methoxycarbonyl)-6-nitrobenzoic acid is a chemical compound that plays a significant role in various scientific research fields. Although the direct studies on this specific compound may be limited, its structural components, such as the nitrobenzoic acid moiety, have been extensively studied. These investigations provide insights into potential applications and the importance of similar compounds in research, environmental studies, and pharmacological advancements. Below, we explore several research areas where related compounds have made impactful contributions.
Environmental Impact and Treatment of Parabens
Parabens, closely related to benzoic acid derivatives, are extensively used as preservatives in consumer products. Research by Haman et al. (2015) focuses on the environmental fate, behavior, and impact of parabens, which share functional similarities with 2-(Methoxycarbonyl)-6-nitrobenzoic acid. The study reveals that despite wastewater treatments effectively reducing paraben levels, these compounds persist in aquatic environments, indicating a need for further investigation into their long-term ecological effects. This research underlines the importance of understanding the environmental persistence and transformation of chemical compounds related to 2-(Methoxycarbonyl)-6-nitrobenzoic acid (Haman, Dauchy, Rosin, & Munoz, 2015).
Pharmacological Insights from Derivative Compounds
The pharmacological properties of compounds structurally related to 2-(Methoxycarbonyl)-6-nitrobenzoic acid have been the subject of extensive research. For example, studies on nitisinone, a compound with a nitrobenzoic acid component, have illuminated its degradation processes and by-products, contributing to a deeper understanding of its stability and potential environmental impacts. This research is crucial for assessing the risks and benefits associated with the medical application of compounds containing nitrobenzoic acid moieties (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Advancements in Synthetic Chemistry
The synthesis and application of complex molecules containing benzoic acid derivatives are fundamental to the development of new pharmacological agents and materials. Research into synthetic protocols for compounds like 6H-benzo[c]chromen-6-ones, which share structural features with 2-(Methoxycarbonyl)-6-nitrobenzoic acid, showcases the evolving methodologies in organic synthesis. These advancements enable the production of novel compounds with potential applications in medicine and materials science (Mazimba, 2016).
Safety and Hazards
properties
IUPAC Name |
2-methoxycarbonyl-6-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO6/c1-16-9(13)5-3-2-4-6(10(14)15)7(5)8(11)12/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJMQLZPEBHSABD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30402851 | |
Record name | 2-(Methoxycarbonyl)-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30402851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21606-04-2 | |
Record name | 1-Methyl 3-nitro-1,2-benzenedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21606-04-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Methoxycarbonyl)-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30402851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(methoxycarbonyl)-6-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.171 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Q & A
Q1: What is the molecular structure of 2-(Methoxycarbonyl)-6-nitrobenzoic acid and what are some key structural features?
A1: 2-(Methoxycarbonyl)-6-nitrobenzoic acid consists of a benzene ring with three substituents: a nitro group, a carboxylic acid group, and a methoxycarbonyl group. The dihedral angles between the benzene ring and these substituents are as follows []:
Q2: How does the crystal structure of 2-(Methoxycarbonyl)-6-nitrobenzoic acid influence its intermolecular interactions?
A2: In the crystal structure, 2-(Methoxycarbonyl)-6-nitrobenzoic acid molecules are linked together through a network of hydrogen bonds. One classic O—H⋯O hydrogen bond and two non-classical C—H⋯O contacts are observed between adjacent molecules []. These interactions contribute to the formation of a three-dimensional network within the crystal lattice.
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